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Compound of Interest

Methyl 6-bromo-3-
Compound Name:
hydroxypicolinate

cat. No.: B1358371

Essential Safety and Handling Guide for Methyl
6-bromo-3-hydroxypicolinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Methyl 6-bromo-3-hydroxypicolinate (CAS No. 321601-48-3). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 6-bromo-3-hydroxypicolinate is a chemical compound that requires careful handling
due to its potential health hazards. Based on the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), this compound is classified as follows:

e H302: Harmful if swallowed[1]
e H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]
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e H335: May cause respiratory irritation[1]

To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is
mandatory. The following table summarizes the recommended PPE for handling Methyl 6-
bromo-3-hydroxypicolinate.

Protection Type Recommended PPE Purpose

) Protects against splashes and
Chemical safety goggles and a )
Eye and Face ) vapors that can cause serious
face shield
eye damage.[2]

Chemical-resistant gloves
Ski (e.g., Nitrile rubber), a Prevents skin contact, which
in
chemically resistant apron or can lead to irritation.[2]

lab coat, and closed-toe shoes

Use in a well-ventilated area or

a chemical fume hood. If o ) )
S Minimizes inhalation of vapors,
) ventilation is inadequate, a ] ]
Respiratory ] which can cause respiratory
NIOSH-approved respirator o
) ) ) tract irritation.[2]
with appropriate cartridges for

organic vapors should be used

Operational Plan: Step-by-Step Handling Procedure

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

o All necessary equipment, including the chemical container, should be placed within the
fume hood.

o Verify that an appropriate fire extinguisher (e.g., CO2, dry chemical, or foam) is
accessible.[3]

e Handling:
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o Wear the appropriate PPE as detailed in the table above before handling the chemical.

o Carefully measure and transfer the required amount of Methyl 6-bromo-3-
hydroxypicolinate. Use appropriate tools to minimize the risk of spills.

o Conduct all experimental procedures within the chemical fume hood with the sash at the
lowest possible height that allows for comfortable work.[2]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all work surfaces and equipment.

Disposal Plan: Waste Management Protocol

Proper disposal of Methyl 6-bromo-3-hydroxypicolinate and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:
o Halogenated organic waste must be collected separately from non-halogenated waste.[2]

o Use a designated, properly labeled, and sealed waste container for all waste containing
this chemical.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone) in a fume
hood. The rinsate must be collected as hazardous waste.

o Dispose of the rinsed containers in accordance with institutional and local regulations.
» Waste Disposal:
o Follow your institution's hazardous waste disposal procedures.

o Do not dispose of this chemical down the drain or in regular trash.
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Chemical and Physical Properties

Property

Value

Molecular Formula

C7HeBrNOs[1]

Molecular Weight

232.03 g/mol [1]

Physical Form

Liquid or Solid or Semi-solid or lump[4]

Storage Temperature

Inert atmosphere, 2-8°C[4]

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of Methyl 6-bromo-3-hydroxypicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Methyl 6-
bromo-3-hydroxypicolinate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-methyl-6-bromo-3-hydroxypicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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